1-(3-Ethynylphenyl)-3-propylurea
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Description
1-(3-Ethynylphenyl)-3-propylurea, also known as EPPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPPU belongs to the class of urea derivatives and is synthesized through a multi-step process.
Scientific Research Applications
Fluorescent pH Sensor Development
Research on heteroatom-containing organic fluorophores, such as CP3E, demonstrates applications in developing fluorescent pH sensors due to their aggregation-induced emission (AIE) characteristics. These sensors can detect acidic and basic organic vapors, suggesting potential utility in environmental monitoring or laboratory assays (Yang et al., 2013).
Solvent-dependent Conformational Analysis
Studies on the solvent-dependent conformation of hydroxyureas offer insights into the physical chemistry of similar compounds, including 1-(3-Ethynylphenyl)-3-propylurea. Understanding these properties is crucial for designing drugs with specific pharmacokinetic properties (Parker, Lemke, & Moore, 1977).
Glycerol Hydrogenolysis Catalysts
Investigations into Pt–Re catalysts for glycerol hydrogenolysis highlight the role of bifunctional catalysts in chemical synthesis, relevant for the development of sustainable chemical processes. This could inspire research into novel catalytic systems involving this compound as a component (Falcone et al., 2015).
Histamine H3-Receptor Antagonists
The synthesis and evaluation of 4-alkynylphenyl ether derivatives, including their application in central nervous system diseases, suggest a pathway for developing new therapeutic agents. This indicates a potential avenue for the medicinal chemistry applications of this compound (Krause et al., 1998).
Bioconjugation Studies
The mechanism of amide formation by carbodiimide in aqueous media has been studied, which is essential for bioconjugation applications in drug development and biomolecular research. This could inform the use of this compound in similar bioconjugation reactions (Nakajima & Ikada, 1995).
properties
IUPAC Name |
1-(3-ethynylphenyl)-3-propylurea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-3-8-13-12(15)14-11-7-5-6-10(4-2)9-11/h2,5-7,9H,3,8H2,1H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBQXFICXRBIGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)NC1=CC=CC(=C1)C#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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